Cas no 1797066-90-0 (1-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}-2-phenoxypropan-1-one)

• Product Name: 1-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}-2-phenoxypropan-1-one
• CAS No: 1797066-90-0
• MF: C₂₀H₂₄N₂O₃
• MW: 340.416165351868
• CID: 5370172
• PubChem ID: 71799562
• Update Time: 2025-10-22

1-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}-2-phenoxypropan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS024550832
• F6359-5327
• 1-[4-(6-methylpyridin-2-yl)oxypiperidin-1-yl]-2-phenoxypropan-1-one
• 1-(4-((6-methylpyridin-2-yl)oxy)piperidin-1-yl)-2-phenoxypropan-1-one
• 1-{4-[(6-METHYLPYRIDIN-2-YL)OXY]PIPERIDIN-1-YL}-2-PHENOXYPROPAN-1-ONE
• 1797066-90-0
• 1-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}-2-phenoxypropan-1-one

• Inchi： 1S/C20H24N2O3/c1-15-7-6-10-19(21-15)25-18-11-13-22(14-12-18)20(23)16(2)24-17-8-4-3-5-9-17/h3-10,16,18H,11-14H2,1-2H3
• InChI Key： DZCDCTURLJQHCQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C)N=1)C1CCN(C(C(C)OC2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 340.17869263g/mol
• Monoisotopic Mass: 340.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 51.7Ų

Additional information on 1-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}-2-phenoxypropan-1-one

Chemical Compound CAS No. 1797066-90-0: 1-{4-[(6-Methylpyridin-2-yl)oxy]piperidin-1-yl}-2-phenoxypropan-1-one

The compound 1-{4-[(6-Methylpyridin-2-yl)oxy]piperidin-1-yl}-2-phenoxypropan-1-one, identified by the CAS number 179706690, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of heterocyclic compounds, characterized by its unique structural features and functional groups. The molecule incorporates a piperidine ring, a pyridine moiety, and a ketone group, making it a versatile structure for further exploration in synthetic chemistry and pharmacology.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and material science. The integration of 6-methylpyridin and piperidine moieties within the molecule has been shown to enhance its stability and reactivity, making it an attractive candidate for further studies.

In terms of pharmacological applications, this compound has demonstrated promising results in preliminary bioassays. Its ability to interact with specific biological targets, such as enzymes and receptors, suggests potential therapeutic applications in areas like oncology and neurodegenerative diseases. Researchers have reported that the compound exhibits selective inhibition against certain kinases, which are key players in cellular signaling pathways associated with cancer progression.

The structural complexity of 1-{4-[(6-Methylpyridin-2-yl)oxy]piperidin-1-yl}-2-phenoxypropan-one also makes it an ideal candidate for exploring supramolecular chemistry. Its ability to form hydrogen bonds and π–π interactions has been utilized in constructing self-assembled nanostructures, which hold promise for applications in drug delivery systems and sensors.

From an environmental perspective, the synthesis and degradation pathways of this compound have been studied to assess its ecological impact. Results indicate that under specific conditions, the compound undergoes efficient biodegradation, reducing concerns related to its persistence in the environment.

In conclusion, the compound CAS No. 179706690 represents a significant advancement in organic synthesis with multifaceted applications across various scientific domains. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool for future innovations in chemistry and beyond.